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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Biotin-11-UTP (Biotin-11-uridine-5'-

triphosphate), a critical reagent for non-radioactive labeling of RNA. This document details its

physicochemical properties, outlines its primary applications in molecular biology, and provides

detailed experimental protocols for its use. The guide is intended to be a valuable resource for

researchers utilizing biotinylated probes for nucleic acid detection and analysis.

Core Properties of Biotin-11-UTP
Biotin-11-UTP is a modified uridine triphosphate where a biotin molecule is attached to the C5

position of the uracil base via an 11-atom spacer arm.[1][2][3][4] This linker minimizes steric

hindrance, allowing for efficient recognition and incorporation by RNA polymerases and

subsequent detection by avidin or streptavidin conjugates.[1]
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The following table summarizes the key quantitative data for Biotin-11-UTP. Note that the

molecular weight and formula can vary depending on whether it is the free acid or a salt form

(e.g., sodium or lithium salt).

Property
Value (Free
Acid)

Value (Sodium
Salt)

Value (Lithium
Salt)

References

Molecular

Formula

C28H45N6O18P

3S

C28H42N6Na3O

18P3S

C28H43N6Li3O1

8P3S

Molecular Weight

( g/mol )
878.67 944.62 894.48

Exact Mass (

g/mol )
878.17 - -

Purity (HPLC) ≥ 95% - -

Concentration

(typical)
10 mM - 80 mM 1 mM -

pH (in Tris-HCl) 7.5 ±0.5 - -

Storage

Temperature
-20°C -20°C -20°C

Spectroscopic Properties
Property Value Reference

λmax 289 nm

Molar Extinction Coefficient (ε) 7.1 L mmol⁻¹ cm⁻¹

Applications in Research and Development
Biotin-11-UTP is a versatile tool for a variety of molecular biology applications that require the

detection of specific RNA sequences. Its primary use is in the enzymatic synthesis of biotin-

labeled RNA probes. These probes can then be used in:

Microarray Analysis: For genome-wide gene expression profiling.
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Northern Blotting: To detect and quantify specific RNA molecules in a complex sample.

In Situ Hybridization (ISH): To visualize the localization of specific RNA sequences within

cells and tissues.

RNase Protection Assays (RPA): To quantify and map RNA transcripts.

The use of biotinylated probes offers a safe and convenient alternative to radioactive labeling,

with the added benefits of probe stability and versatile detection methods.

Experimental Protocols
This section provides detailed methodologies for the key applications of Biotin-11-UTP.

In Vitro Transcription for Biotinylated RNA Probe
Synthesis
This protocol describes the synthesis of a biotin-labeled RNA probe using T7, SP6, or T3 RNA

polymerase.

Materials:

Linearized template DNA (0.5 - 1 µg) containing the appropriate promoter (T7, SP6, or T3)

Biotin-11-UTP (10 mM solution)

ATP, CTP, GTP (10 mM solutions)

UTP (10 mM solution)

10x Transcription Buffer

T7, SP6, or T3 RNA Polymerase

RNase Inhibitor

Nuclease-free water
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Procedure:

Thaw all reagents on ice.

Assemble the following reaction mixture in a nuclease-free microcentrifuge tube at room

temperature in the order listed:

Reagent
Volume (for a 20 µL
reaction)

Final Concentration

Nuclease-free water to 20 µL -

10x Transcription Buffer 2 µL 1x

10 mM ATP 2 µL 1 mM

10 mM CTP 2 µL 1 mM

10 mM GTP 2 µL 1 mM

10 mM UTP 1.3 µL 0.65 mM

10 mM Biotin-11-UTP 0.7 µL 0.35 mM

Linearized Template DNA X µL (0.5 - 1 µg) 25-50 ng/µL

RNase Inhibitor 1 µL -

| RNA Polymerase (T7, SP6, or T3) | 2 µL | - |

Mix the components gently by pipetting and centrifuge briefly to collect the reaction at the

bottom of the tube.

Incubate the reaction at 37°C for 2 hours. For some templates, the incubation time can be

extended to 4 hours to increase the yield.

(Optional) To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15

minutes.

Stop the reaction by adding 2 µL of 0.5 M EDTA, pH 8.0.
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Purify the biotinylated RNA probe using a spin column or by ethanol precipitation.

Quantify the synthesized RNA using a spectrophotometer or a fluorescence-based assay.

The yield is typically around 10 µg of labeled RNA from 1 µg of template DNA.

Detection of Biotinylated Probes in Hybridization Assays
This protocol provides a general workflow for the detection of biotinylated probes after

hybridization to a membrane (e.g., Northern blot) or in situ.

Materials:

Membrane or slide with hybridized biotinylated probe

Blocking Buffer

Wash Buffers (e.g., SSC with SDS)

Streptavidin-enzyme conjugate (e.g., Streptavidin-HRP or Streptavidin-AP)

Chemiluminescent or chromogenic substrate for the chosen enzyme

Procedure:

Washing: After hybridization, wash the membrane or slide with appropriate wash buffers to

remove the unbound probe. The stringency of the washes (temperature and salt

concentration) should be optimized for the specific application.

Blocking: Incubate the membrane or slide in a blocking buffer for 30-60 minutes at room

temperature with gentle agitation. This step minimizes non-specific binding of the detection

reagents.

Streptavidin Conjugate Incubation: Dilute the streptavidin-enzyme conjugate in the blocking

buffer according to the manufacturer's instructions. Incubate the membrane or slide in this

solution for 30-60 minutes at room temperature with gentle agitation.

Washing: Wash the membrane or slide several times with a wash buffer to remove the

unbound streptavidin conjugate.
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Detection: Incubate the membrane or slide with the appropriate chemiluminescent or

chromogenic substrate as recommended by the manufacturer.

Signal Visualization: Detect the signal using X-ray film, a CCD camera-based imager, or a

scanner, depending on the substrate used.

Visualized Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate the experimental

workflows and logical relationships described in this guide.
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Caption: Workflow for the synthesis and application of Biotin-11-UTP labeled RNA probes.
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Caption: Signal detection pathway for biotinylated probes in hybridization assays.

This guide provides a foundational understanding of Biotin-11-UTP and its application in

modern molecular biology. For specific experimental optimizations, it is recommended to

consult the manufacturer's instructions for the reagents and kits being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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